Cas no 1322025-10-4 ((2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile)

• Product Name: (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile
• CAS No: 1322025-10-4
• MF: C₂₀H₁₇N₃S
• MW: 331.434082746506
• CID: 5851081
• PubChem ID: 1904948
• Update Time: 2025-06-14

(2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Thiazoleacetonitrile, 4-(4-methylphenyl)-α-[[(3-methylphenyl)amino]methylene]-, (αE)-
• (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile
• (E)-2-(4-(p-tolyl)thiazol-2-yl)-3-(m-tolylamino)acrylonitrile
• F0760-1145
• 1322025-10-4
• (E)-3-(3-methylanilino)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile
• AKOS005635981

• Inchi： 1S/C20H17N3S/c1-14-6-8-16(9-7-14)19-13-24-20(23-19)17(11-21)12-22-18-5-3-4-15(2)10-18/h3-10,12-13,22H,1-2H3/b17-12+
• InChI Key： UTRKMRRLGRFFMZ-SFQUDFHCSA-N
• SMILES： S1C=C(C2=CC=C(C)C=C2)N=C1/C(=C/NC1=CC=CC(C)=C1)/C#N

Computed Properties

• Exact Mass: 331.11431873g/mol
• Monoisotopic Mass: 331.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 77Ų

Experimental Properties

• Density: 1.220±0.06 g/cm3(Predicted)
• Boiling Point: 509.9±60.0 °C(Predicted)
• pka: 1.30±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminotoluenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Aminotoluenes

Additional information on (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile

Comprehensive Overview of (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile (CAS No. 1322025-10-4)

The compound (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile, identified by its CAS No. 1322025-10-4, is a structurally intricate organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique thiazole and cyanoacrylate moieties make it a promising candidate for various applications, ranging from pharmaceutical intermediates to advanced material synthesis. Researchers and industry professionals are increasingly exploring its potential due to its versatile reactivity and functional group compatibility.

One of the most intriguing aspects of (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile is its role in the development of novel small-molecule inhibitors. With the growing demand for targeted therapies in oncology and autoimmune diseases, this compound's ability to modulate specific biological pathways has become a focal point of study. Recent publications highlight its potential as a kinase inhibitor scaffold, aligning with the current trend of precision medicine. Additionally, its electron-withdrawing and electron-donating groups contribute to its tunable electronic properties, making it valuable in organic electronics and photovoltaic research.

From a synthetic perspective, the preparation of CAS No. 1322025-10-4 involves multi-step organic reactions, including Knoevenagel condensation and thiazole ring formation. These methods are well-documented in peer-reviewed journals, emphasizing the compound's reproducibility and scalability. Its high purity and stability under ambient conditions further enhance its appeal for industrial applications. Moreover, the compound's solubility profile in common organic solvents facilitates its integration into diverse formulations.

In the context of green chemistry, researchers are investigating eco-friendly synthetic routes for (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile. This aligns with global efforts to reduce hazardous waste and energy consumption in chemical manufacturing. Recent advancements in catalytic methods and microwave-assisted synthesis have shown promise in optimizing its production. Such innovations address the rising demand for sustainable chemical processes, a topic frequently searched by academic and industrial audiences.

The compound's structure-activity relationship (SAR) has also been a subject of intense research. By modifying its aryl substituents or cyano group, scientists can fine-tune its biological or physical properties. This adaptability makes CAS No. 1322025-10-4 a valuable tool for drug discovery and material design. For instance, its derivatives have shown potential in fluorescence-based sensors, a hot topic in analytical chemistry due to the need for sensitive detection methods in environmental and biomedical fields.

In summary, (2E)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]-3-[(3-methylphenyl)amino]prop-2-enenitrile represents a multifaceted compound with broad applicability. Its relevance to cutting-edge research and industrial innovation ensures its continued prominence in scientific discourse. As interest grows in tailored molecular architectures and sustainable synthesis, this compound is poised to remain a key player in advancing both science and technology.